Cas no 52019-17-7 (6-Oxa-2,4-diazabicyclo[3.2.1]octan-3-one,8-hydroxy-7-(hydroxymethyl)-4-methyl-, [1S-(exo,syn)]- (9CI))

6-Oxa-2,4-diazabicyclo[3.2.1]octan-3-one,8-hydroxy-7-(hydroxymethyl)-4-methyl-, [1S-(exo,syn)]- (9CI) structure
52019-17-7 structure
Product Name:6-Oxa-2,4-diazabicyclo[3.2.1]octan-3-one,8-hydroxy-7-(hydroxymethyl)-4-methyl-, [1S-(exo,syn)]- (9CI)
CAS No:52019-17-7
MF:C7H12N2O4
MW:188.181181907654
CID:385641
PubChem ID:290272
Update Time:2025-04-19

6-Oxa-2,4-diazabicyclo[3.2.1]octan-3-one,8-hydroxy-7-(hydroxymethyl)-4-methyl-, [1S-(exo,syn)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-Oxa-2,4-diazabicyclo[3.2.1]octan-3-one,8-hydroxy-7-(hydroxymethyl)-4-methyl-, [1S-(exo,syn)]- (9CI)
    • 8-hydroxy-7-(hydroxymethyl)-4-methyl-6-oxa-2,4-diazabicyclo[3.2.1]octan-3-one
    • AC1L6DIH
    • AC1Q6GSS
    • AG-K-76523
    • AR-1H4625
    • CTK4J5271
    • N-(3-Amino-3-deoxy-a-D-ribofuranosyl)-N-methylamineN,N'-cyclic carbonate
    • NSC153377
    • NSC-153377
    • 52019-17-7
    • DTXSID30302766
    • Inchi: 1S/C7H12N2O4/c1-9-6-5(11)4(8-7(9)12)3(2-10)13-6/h3-6,10-11H,2H2,1H3,(H,8,12)
    • InChI Key: NOZJJFNKTNSZSX-UHFFFAOYSA-N
    • SMILES: O1C(CO)C2C(C1N(C)C(N2)=O)O

Computed Properties

  • Exact Mass: 188.07976
  • Monoisotopic Mass: 188.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 82Ų

Experimental Properties

  • PSA: 82.03
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